(1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid

• IUPAC Name: (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid
• InChI: InChI=1S/C9H13NO4/c1-14-8(13)9(10)3-2-4-5(6(4)9)7(11)12/h4-6H,2-3,10H2,1H3,(H,11,12)/t4-,5-,6-,9-/m0/s1
• InChI Key: HONOWNROQOFBNU-JXBXBTJBSA-N
• Canonical SMILES: COC(=O)C1(CCC2C1C2C(=O)O)N
• Isomeric SMILES: COC(=O)[C@@]1(CC[C@@H]2[C@H]1[C@H]2C(=O)O)N
• Molecular Formula: C9H13NO4
• Molecular Weight: 199.20 g/mol

Description

(1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid, also known as AMCHA, is a bicyclic amino acid that has been of great interest to researchers due to its unique structure and potential therapeutic applications.

Mechanism of Action

(1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid acts as an agonist at the metabotropic glutamate receptor subtype 3 (mGluR3). This receptor is primarily expressed in the presynaptic terminals of neurons and plays a crucial role in regulating the release of glutamate and GABA. Activation of mGluR3 by (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid results in the inhibition of glutamate release and the subsequent reduction in excitotoxicity. This mechanism of action has been implicated in the anticonvulsant and neuroprotective effects of (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid.
Biochemical and physiological effects:
(1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA and decrease the levels of glutamate in the brain. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuronal survival and plasticity. (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid has been shown to have a low toxicity profile and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

(1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid has several advantages for lab experiments. It has a well-defined mechanism of action and has been extensively studied in animal models. It is also relatively easy to synthesize and has a low toxicity profile. However, one limitation of (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid. One area of interest is its potential use in treating drug addiction and depression. (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid has been shown to modulate the release of dopamine, which plays a crucial role in reward pathways in the brain. Another area of interest is the development of more potent and selective mGluR3 agonists, which could have improved therapeutic efficacy. Additionally, the use of (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid as a tool compound for studying the role of mGluR3 in various neurological disorders could provide valuable insights into disease mechanisms.

Synthesis Methods

(1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid can be synthesized through a multistep process, starting from commercially available starting materials such as L-tyrosine. The synthesis involves protecting the carboxylic acid group, reducing the aromatic ring, and cyclizing the resulting compound to form the bicyclic structure. The final step involves deprotection of the carboxylic acid group to yield (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid. The synthesis of (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid has been optimized over the years, resulting in higher yields and purity of the compound.

Scientific Research Applications

(1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anticonvulsant, neuroprotective, and analgesic properties. It has also been studied for its potential use in treating drug addiction and depression. (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid has been shown to modulate the release of neurotransmitters such as glutamate and GABA, which play a crucial role in the central nervous system.